
Technical Guide: Phenanthrene-13C6 -
Commercial Availability, Purity, and Application

as an Internal Standard

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of Phenanthrene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH).

It is primarily utilized as an internal standard in analytical chemistry for the accurate

quantification of phenanthrene and its metabolites in various matrices. This guide also outlines

a typical experimental workflow for its use in isotope dilution mass spectrometry.

Commercial Availability and Purity of Phenanthrene-
13C6
Phenanthrene-13C6 is commercially available from several suppliers, typically as a solid

(neat) or in solution at various concentrations. The purity of the labeled compound is a critical

factor for its use as an internal standard, and suppliers generally provide a certificate of

analysis with detailed information.

Below is a summary of commercially available Phenanthrene-13C6 products:
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Supplier
Product
Number

Format
Purity/Concent
ration

CAS Number

Santa Cruz

Biotechnology
sc-217469 Solid ≥99% 1189955-53-0

Cambridge

Isotope

Laboratories, Inc.

CLM-2451-1.2
100 µg/mL in

nonane
99% (isotopic) 1189955-53-0

LGC Standards TRC-P294802 Neat
Contains ~5%

unlabeled
1189955-53-0

MedChemExpres

s
HY-131153S Solid 99.89% (isotopic) 1189955-53-0

Pharmaffiliates Neat
Contains ~4%

unlabeled
1189955-53-0

ESSLAB
12061.14-100-

NN

100 µg/mL in n-

nonane
Not specified 1189955-53-0

Acanthus

Research Inc.

ACB-161030-

0067
Not specified Not specified 1189955-53-0

Experimental Protocol: Quantification of
Phenanthrene in Environmental Samples using
Isotope Dilution GC-MS with Phenanthrene-13C6 as
an Internal Standard
The use of 13C-labeled standards, such as Phenanthrene-13C6, is preferred over deuterated

standards in some applications as they do not undergo hydrogen exchange and have

negligible amounts of native (unlabeled) content, leading to higher accuracy at low detection

limits.[1] The following is a generalized protocol for the analysis of phenanthrene in water or

soil/sediment samples.

Sample Preparation and Spiking
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Water Samples:

Collect a known volume of the water sample (e.g., 1 L).

Add a precise amount of Phenanthrene-13C6 solution (the internal standard) to the

sample. The amount should be chosen to be in a similar concentration range as the

expected native phenanthrene concentration.

Adjust the pH of the sample if necessary for optimal extraction.

Soil/Sediment Samples:

Homogenize the sample to ensure uniformity.

Weigh a known amount of the sample (e.g., 10 g).

Spike the sample with a known amount of Phenanthrene-13C6 internal standard.

Extraction
Liquid-Liquid Extraction (for water samples):

Transfer the spiked water sample to a separatory funnel.

Add an appropriate organic solvent (e.g., dichloromethane or hexane).

Shake vigorously to partition the analytes into the organic layer.

Collect the organic layer and repeat the extraction process on the aqueous layer to ensure

complete recovery.

Combine the organic extracts.

Pressurized Liquid Extraction (PLE) or Soxhlet Extraction (for soil/sediment samples):

Mix the spiked soil/sediment sample with a drying agent (e.g., sodium sulfate).

Pack the mixture into an extraction cell.
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Extract the sample using an appropriate solvent (e.g., toluene) under elevated

temperature and pressure (for PLE) or for an extended period (for Soxhlet).

Extract Cleanup and Concentration
The crude extract may contain interfering compounds. A cleanup step using techniques like

solid-phase extraction (SPE) or gel permeation chromatography (GPC) can be employed to

remove these interferences.

Concentrate the cleaned extract to a small, known volume (e.g., 1 mL) using a gentle stream

of nitrogen or a rotary evaporator.

GC-MS Analysis
Inject a small aliquot of the concentrated extract into a gas chromatograph-mass

spectrometer (GC-MS).

The GC will separate the components of the mixture based on their boiling points and affinity

for the column's stationary phase.

The MS will detect and quantify the native phenanthrene and the Phenanthrene-13C6
internal standard. Selected Ion Monitoring (SIM) mode is often used for enhanced sensitivity

and specificity.

Quantification
The concentration of native phenanthrene in the original sample is calculated using the

following isotope dilution formula:

Concentration of Analyte = (Area of Analyte / Area of Labeled Standard) * (Amount of Labeled

Standard / Sample Volume or Weight) * Response Factor

The response factor (RF) is determined by analyzing a calibration standard containing known

amounts of both the native analyte and the labeled standard.

Logical Workflow for Isotope Dilution Mass
Spectrometry
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The following diagram illustrates the general workflow for using Phenanthrene-13C6 as an

internal standard in an analytical experiment.
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Extraction & Cleanup

Analysis & Quantification
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Click to download full resolution via product page

Experimental workflow using Phenanthrene-13C6.

Conclusion
Phenanthrene-13C6 is a readily available, high-purity stable isotope-labeled compound that

serves as a reliable internal standard for the accurate quantification of phenanthrene in various

complex matrices. Its use in isotope dilution mass spectrometry, as outlined in the experimental

protocol, is a robust and widely accepted analytical technique in environmental monitoring,

toxicology, and drug metabolism studies. The stability of the 13C label ensures high-quality

data, which is crucial for researchers and scientists in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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